2-(4-(isopropylthio)phenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-(4-propan-2-ylsulfanylphenyl)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H25NO2S2/c1-15(2)24-18-6-4-16(5-7-18)12-19(21)20(9-10-22-3)13-17-8-11-23-14-17/h4-8,11,14-15H,9-10,12-13H2,1-3H3
• InChI Key: CMRKALCSOJMBTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N(CCOC)CC2=CSC=C2
• Molecular Formula: C19H25NO2S2
• Molecular Weight: 363.5 g/mol

Description

2-(4-(isopropylthio)phenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide, also known as ITMA, is a chemical compound that has been extensively studied for its potential therapeutic applications. ITMA belongs to the class of compounds known as thioacetamides and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

One study focuses on the metabolism of chloroacetamide herbicides and their carcinogenicity involving complex metabolic pathways. This research highlights the metabolic transformation of chloroacetamide herbicides in liver microsomes, potentially relevant to understanding the metabolic fate of similar compounds (Coleman et al., 2000).

Structural Aspects and Properties of Salt and Inclusion Compounds

Another study investigates the structural aspects of amide-containing isoquinoline derivatives, focusing on their ability to form gels and crystalline salts with mineral acids. This research is pertinent to drug delivery systems and the development of pharmaceutical compounds with enhanced solubility and bioavailability (Karmakar et al., 2007).

Catalytic Hydrogenation for Green Synthesis

A novel Pd / C catalyst was utilized for the hydrogenation of an amide compound, showcasing an environmentally friendly approach to producing intermediate compounds for azo disperse dyes. This example illustrates the importance of green chemistry in synthesizing intermediates for industrial applications (Zhang Qun-feng, 2008).

Synthesis of Protein Tyrosine Phosphatase 1B Inhibitors

This research involves the synthesis of acetamide derivatives as inhibitors for PTP1B, a target for antidiabetic drug development. The study demonstrates the therapeutic potential of designing specific inhibitors for protein tyrosine phosphatases (Saxena et al., 2009).

Development of Analgesic and Antipyretic Agents

A green synthesis approach was employed to develop potential analgesic and antipyretic compounds, highlighting the significance of sustainable methods in creating therapeutically relevant molecules (Reddy et al., 2014).